2-(Cyanomethyl)-5-nitrobenzoic acid
2-(Cyanomethyl)-5-nitrobenzoic acid
Brand Name:
Vulcanchem
CAS No.:
104825-25-4
VCID:
VC0010568
InChI:
InChI=1S/C9H6N2O4/c10-4-3-6-1-2-7(11(14)15)5-8(6)9(12)13/h1-2,5H,3H2,(H,12,13)
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])C(=O)O)CC#N
Molecular Formula:
C9H6N2O4
Molecular Weight:
206.15 g/mol
2-(Cyanomethyl)-5-nitrobenzoic acid
CAS No.: 104825-25-4
VCID: VC0010568
Molecular Formula: C9H6N2O4
Molecular Weight: 206.15 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 104825-25-4 |
|---|---|
| Product Name | 2-(Cyanomethyl)-5-nitrobenzoic acid |
| Molecular Formula | C9H6N2O4 |
| Molecular Weight | 206.15 g/mol |
| IUPAC Name | 2-(cyanomethyl)-5-nitrobenzoic acid |
| Standard InChI | InChI=1S/C9H6N2O4/c10-4-3-6-1-2-7(11(14)15)5-8(6)9(12)13/h1-2,5H,3H2,(H,12,13) |
| Standard InChIKey | NPFAMTRBOLBFAX-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1[N+](=O)[O-])C(=O)O)CC#N |
| Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])C(=O)O)CC#N |
| Synonyms | Benzoic acid, 2-(cyanomethyl)-5-nitro- (9CI) |
| PubChem Compound | 334037 |
| Last Modified | Jul 17 2023 |
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